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Compound of Interest

Compound Name: Enpp-1-IN-2
Cat. No.: B3026001
Get Quote
\ J

This guide provides crucial safety and logistical information for the handling of Enpp-1-IN-2, a
potent Ectonucleotide Pyrophosphatase/Phosphodiesterase-1 (ENPP1) inhibitor. The
information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices and maintain experimental integrity. While a Safety Data
Sheet (SDS) for a compound with the same CAS number (2378640-92-5), identified as
"ENPP1 Inhibitor C," does not classify the substance as hazardous under the Globally
Harmonized System (GHS), its potent enzymatic activity necessitates careful handling to
prevent inadvertent exposure and ensure accurate experimental outcomes.

Quantitative Data Summary

For clarity and quick reference, the following table summarizes the key quantitative data for
Enpp-1-IN-2.
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Property Value Source
CAS Number 2378640-92-5 [1]
Purity 99.51% [1]

0.26 uM (TG-mAMP assay),
ICso values 0.48 uM (pNP-TMP assay), 2.0 [1]

UM (ATP assay)

Personal Protective Equipment (PPE)

A thorough approach to personal protection is paramount when handling potent small molecule
inhibitors like Enpp-1-IN-2. The following PPE is recommended as a minimum requirement to

create a safe working environment.

PPE Category

Specific Requirements

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Minimizes the risk of skin
contact and absorption. The
outer glove can be promptly

removed in case of a spill.

Eye Protection

Chemical safety goggles or a

face shield.

Protects the eyes from
potential splashes of the
compound, whether in solid or

solution form.

Body Protection

A fully buttoned laboratory

coat.

Shields skin and personal
clothing from accidental

contamination.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95).

Recommended when handling
the solid compound, especially
outside of a certified chemical
fume hood, to prevent

inhalation of the powder.[2]
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Operational Plan: Step-by-Step Guidance

Adherence to a strict operational plan is essential for minimizing exposure risk and ensuring
the integrity of your experiments.

Work Area Preparation

e Fume Hood: All handling of solid Enpp-1-IN-2 and the preparation of stock solutions should
be conducted within a certified chemical fume hood.

e Work Surface: Cover the work surface with absorbent, disposable bench paper to contain
any potential spills.

Experimental Protocols: Stock Solution Preparation

» Weighing:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully transfer the desired amount of solid Enpp-1-IN-2 to the container using a clean
spatula, taking care to avoid creating dust.

o Record the precise weight of the compound.
» Solvent Addition:

o Based on the desired stock concentration, calculate the necessary volume of a suitable
solvent, such as dimethyl sulfoxide (DMSO).

o Using a calibrated micropipette, add the calculated volume of the solvent to the vial
containing the solid Enpp-1-IN-2.

 Dissolution:
o Securely cap the vial.
o Vortex or sonicate the solution until the compound is fully dissolved.

o Visually inspect the solution to ensure no undissolved particulates remain.
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o Storage of Stock Solution:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and the solvent used.

o For long-term stability, store the aliquots at -20°C for up to one month or -80°C for up to
six months.

Disposal Plan

Proper disposal of Enpp-1-IN-2 and any associated waste is critical to prevent environmental
contamination and accidental exposure.

o Solid Waste: All disposable items that have come into contact with Enpp-1-IN-2, such as
gloves, pipette tips, vials, and bench paper, should be collected in a dedicated and clearly
labeled hazardous waste container.

o Liquid Waste: Unused stock solutions and any working solutions of Enpp-1-IN-2 should be
collected in a labeled hazardous liquid waste container. Do not pour any solutions containing
this compound down the drain.

Handling and Disposal Workflow

The following diagram illustrates the recommended workflow for the safe handling and disposal
of Enpp-1-IN-2.
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Enpp-1-IN-2 Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Enpp-1-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. benchchem.com [benchchem.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Enpp-1-IN-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026001/docs#essential-safety-and-operational-
guide-for-handling-enpp-1-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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